Cas no 1251670-69-5 (2-(1-{(4-bromo-3-methylphenyl)carbamoylmethyl}-5-chloro-6-oxo-1,6-dihydropyridazin-4-yl)sulfanylacetamide)

• Product Name: 2-(1-{(4-bromo-3-methylphenyl)carbamoylmethyl}-5-chloro-6-oxo-1,6-dihydropyridazin-4-yl)sulfanylacetamide
• CAS No: 1251670-69-5
• Molecular Formula: C₁₅H₁₄BrClN₄O₃S
• Molecular Weight: 445.718659877777
• CID: 5844233
• PubChem ID: 49663700

2-(1-{(4-bromo-3-methylphenyl)carbamoylmethyl}-5-chloro-6-oxo-1,6-dihydropyridazin-4-yl)sulfanylacetamide Properties

Names and Identifiers

• 2-(1-{(4-bromo-3-methylphenyl)carbamoylmethyl}-5-chloro-6-oxo-1,6-dihydropyridazin-4-yl)sulfanylacetamide
• 1251670-69-5
• 2-[(1-{[(4-bromo-3-methylphenyl)carbamoyl]methyl}-5-chloro-6-oxo-1,6-dihydropyridazin-4-yl)sulfanyl]acetamide
• CHEMBL3439420
• 2-(4-((2-amino-2-oxoethyl)thio)-5-chloro-6-oxopyridazin-1(6H)-yl)-N-(4-bromo-3-methylphenyl)acetamide
• F3406-6056
• VU0623735-1
• 2-[4-(2-amino-2-oxoethyl)sulfanyl-5-chloro-6-oxopyridazin-1-yl]-N-(4-bromo-3-methylphenyl)acetamide
• AKOS024484615

• InChIKey： ZUYCWECIAQBNCO-UHFFFAOYSA-N
• Inchi： 1S/C15H14BrClN4O3S/c1-8-4-9(2-3-10(8)16)20-13(23)6-21-15(24)14(17)11(5-19-21)25-7-12(18)22/h2-5H,6-7H2,1H3,(H2,18,22)(H,20,23)
• SMILES： BrC1=CC=C(C=C1C)NC(CN1C(C(=C(C=N1)SCC(N)=O)Cl)=O)=O

Computed Properties

• Exact Mass: 443.96585g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 443.96585g/mol
• Heavy Atom Count: 25
• Complexity: 628
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides